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Compound of Interest

Tris(6-
Compound Name:

isocyanatohexyl)isocyanurate

cat. No.: B1205225

An In-depth Technical Guide on the Health and Safety Considerations for Tris(6-
isocyanatohexyl)isocyanurate

For Researchers, Scientists, and Drug Development
Professionals

Disclaimer: This document is intended for informational purposes for a scientific audience and
Is not a substitute for a formal safety data sheet (SDS) or a comprehensive risk assessment.
Always consult the official SDS and follow all institutional and regulatory safety guidelines when
handling this chemical.

Introduction

Tris(6-isocyanatohexyl)isocyanurate, commonly referred to as HDI trimer, is a
polyisocyanate widely used in the production of polyurethane coatings, adhesives, and
elastomers due to its excellent durability and resistance properties. Its chemical structure
consists of an isocyanurate ring with three hexamethylene isocyanate arms. While its industrial
applications are extensive, its reactive isocyanate groups pose significant health and safety
concerns that necessitate careful handling and a thorough understanding of its toxicological
profile. This guide provides an in-depth overview of the health and safety considerations for
Tris(6-isocyanatohexyl)isocyanurate, summarizing key toxicological data, outlining
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experimental protocols for its assessment, and exploring the potential signaling pathways
involved in its toxicity.

Chemical Identification

Identifier Value

1,3,5-Tris(6-isocyanatohexyl)-1,3,5-triazinane-
2,4,6-trione

Chemical Name

HDI trimer, Hexamethylene diisocyanate

Synonyms isocyanurate trimer
CAS Number 3779-63-3[1][2]
Molecular Formula C24H36N606[1][2]
Molecular Weight 504.58 g/mol [1]

Hazard Identification and Classification

Tris(6-isocyanatohexyl)isocyanurate is classified as a hazardous substance according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary
health concerns are related to its sensitizing and irritant properties.

GHS Hazard Statements:

H317: May cause an allergic skin reaction.[3]

H332: Harmful if inhaled.[3]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.

H335: May cause respiratory irritation.[3]
Signal Word: Danger
Hazard Pictograms:

o Health Hazard
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¢ Exclamation Mark

Toxicological Data

Quantitative toxicological data for Tris(6-isocyanatohexyl)isocyanurate is summarized below.
It is important to note that while data for the trimer is available, some toxicological assessments
rely on data from the monomer, hexamethylene diisocyanate (HDI), or other isocyanates.

Acute Toxicity
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Endpoint Species

Route

Value

Reference

LD50 Rat

Oral

> 2000 mg/kg bw

[4] (for a similar
compound,
tris(2-
hydroxyethyl)

isocyanurate)

LD50 Rabbit

Dermal

No data found

Human
LC50 )
Keratinocytes

In vitro

134 pM (in
protein-rich

media)

[5]

Human
LC50
Melanocytes

In vitro

75 uM (in
protein-rich

media)

[5]

Human
Fibroblasts

LC50

In vitro

77 UM (in
protein-rich

media)

[5]

LC50 Rat

Inhalation

No definitive
value found for
the trimer.
Studies on HDI
homopolymers
(isocyanurate
and biuret types)
showed no
mortality at
concentrations
up to 26.4 mg/ms3
and 21.0 mg/m3
respectively in a
13-week study.
[6]

Sensitization
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Endpoint Species Result Reference

[71[8] (based on

studies with similar

Skin Sensitization Guinea Pig Sensitizer compounds and
general isocyanate

properties)
Respiratory H Known respiratory [9] (based on general
uman
Sensitization sensitizer isocyanate toxicology)

Experimental Protocols

This section details the methodologies for key toxicological assessments of Tris(6-
isocyanatohexyl)isocyanurate, based on established OECD guidelines and standard in vitro

practices.

Acute Inhalation Toxicity (OECD Guideline 403)

This protocol is designed to assess the toxicity of a substance upon inhalation over a short

period.
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Observe for mortality,
clinical signs, and body weight changes
(14 days)

Induction Phase (Day 0-7)

Day 0: Intradermal injections of:
1. Adjuvant (FCA)
2. Test substance
3. Test substance + FCA

l

Day 7: Topical application
of test substance
(48-hour occlusive patch)

Challenge kaase (Day 21)

Apply topical challenge patch
of test substance and vehicle
to a naive skin site

Evaluation (V Day 23-24)

Observe and score skin reactions
(erythema and edema)
at 24 and 48 hours post-patch removal
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Cell Culture Exposure Assay Analysis

Seed cells (e.g., keratinocytes) | | || Expose cells to serial dilutions Add Neutral Red solution Wash and extractthedye || L[ o o am P
in a 96-well plate of Tris(6-i i

[
T and incubate from viable cells

Incubate for a defined period
(e.g., 24 hours)

Tris(6-isocyanatohexyl)isocyanurate

Exposure

Reactive Oxygen Species (ROS)
Generation

Tris(6-isocyanatohexyl)isocyanurate

Exposure

MAPKKK
(e.g., ASK1, MEKK) Cellular Stress / ROS

MAPKK

(e.g., MKK3/6, MKK4/7) IKK CompleX Activation

MAPK
(p38, JNK)

IxB Phosphorylation
& Degradation

NF-kB Translocation
to Nucleus

Transcription Factors
(e.g., AP-1)

Inflammatory Gene Expression
(Cytokines, Chemokines)

Pro-inflammatory
Gene Transcription
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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